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Compound of Interest

Compound Name: TAMRA hydrazide (6-isomer)

Cat. No.: B12397454 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of TAMRA Hydrazide (6-
Isomer) Powder

This technical guide provides comprehensive information on the safe handling, storage, and

use of TAMRA (Tetramethylrhodamine) hydrazide (6-isomer) powder. It is intended for

researchers, scientists, and drug development professionals who utilize this fluorescent probe

for the labeling of carbonyl-containing molecules such as aldehydes and ketones.

Chemical and Physical Properties
TAMRA hydrazide (6-isomer) is a carbonyl-reactive fluorescent dye belonging to the xanthene

class. The hydrazide moiety enables its covalent attachment to molecules with aldehyde or

ketone groups, which are often introduced into biomolecules like glycoproteins through

periodate oxidation.[1][2][3]

Table 1: Physicochemical and Spectral Properties of TAMRA Hydrazide (6-Isomer)
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Property Value Reference(s)

Molecular Formula C₂₅H₂₅ClN₄O₄ [3][4]

Molecular Weight ~480.95 g/mol [3]

Appearance Dark colored solid powder [1]

Solubility
Good solubility in DMF and

DMSO
[4]

Purity >95% (HPLC) [4]

Excitation Maximum (λex) 541 nm [4]

Emission Maximum (λem) 567 nm [4]

Molar Extinction Coefficient (ε) 84,000 L·mol⁻¹·cm⁻¹ [4]

Fluorescence Quantum Yield

(Φ)
0.1 [4]

CAS Number 2183440-67-5 [4]

Melting Point Data not available

| Flash Point | Data not available | |

Hazard Identification and Safety Precautions
A specific Safety Data Sheet (SDS) for TAMRA hydrazide (6-isomer) is not readily available in

public domains. The following information is synthesized from data on similar fluorescent dyes,

related TAMRA compounds, and general safety protocols for handling powdered laboratory

reagents.[5] The parent compound, 6-Carboxytetramethylrhodamine, is known to cause skin

and eye irritation and may cause respiratory irritation.[6]

2.1 GHS Hazard Classification (Anticipated) Based on data for structurally related compounds,

TAMRA hydrazide (6-isomer) should be handled as a substance with the following potential

hazards:

Skin Corrosion/Irritation: Category 2[6]
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Serious Eye Damage/Eye Irritation: Category 2A[5]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[6]

2.2 Personal Protective Equipment (PPE) Appropriate PPE must be worn at all times when

handling TAMRA hydrazide powder to create a barrier between the chemical and the user.[7][8]

Eye Protection: Wear chemical safety goggles or a face shield.[9]

Hand Protection: Use chemically resistant gloves such as nitrile or neoprene. Inspect gloves

for tears or defects before use.[8]

Body Protection: A lab coat is required to protect skin and clothing.[9]

Respiratory Protection: When handling the powder outside of a certified fume hood, a

NIOSH-approved dust mask or respirator is necessary to prevent inhalation.[10]

2.3 Safe Handling Procedures Safe handling practices are crucial to minimize exposure and

prevent contamination.[11]

Engineering Controls: Handle the powder in a well-ventilated area, preferably within a

chemical fume hood or using local exhaust ventilation to control airborne dust levels.[12]

Minimizing Dust: Use covered containers for transport and open them as close as possible to

the point of use (e.g., weighing station). Avoid actions that create dust, such as scraping or

vigorous shaking.[10]

Hygiene: Wash hands thoroughly with soap and water after handling the reagent, even if

gloves were worn. Do not eat, drink, or apply cosmetics in the laboratory.[7][11]

Preparation Powder Handling (in Fume Hood) Application Post-Procedure

Review SDS and Protocol Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Carefully Weigh Powder Dissolve in Solvent

(e.g., DMSO/DMF) Use in Experiment Clean Work Area Dispose of Waste Properly Store Reagent at -20°C

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://file.medchemexpress.eu/batch_PDF/HY-W142395/6-TAMRA-free-acid-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Carboxytetramethylrhodamine
https://shahandassociates.co.in/10-tips-for-safely-storing-and-handling-laboratory-reagents-stains-indicator-solutions/
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://rmreagents.com/ensure-safe-lab-chemical-suppliers/
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://rmreagents.com/ensure-safe-lab-chemical-suppliers/
https://etad.com/wp-content/uploads/ETAD-Guidance_General-handling-of-dyes-2023-1.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_PCRAMP-008_SDS-30078-Green-Fluorescent-Dye
https://etad.com/wp-content/uploads/ETAD-Guidance_General-handling-of-dyes-2023-1.pdf
https://shahandassociates.co.in/10-tips-for-safely-storing-and-handling-laboratory-reagents-stains-indicator-solutions/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b12397454?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for safely handling powdered fluorescent dyes.

2.4 Storage and Stability Proper storage is essential to maintain the integrity of the compound.

Temperature: Store at -20°C for long-term stability.[4]

Light: Protect from light to prevent photobleaching.[1]

Moisture: Keep in a tightly sealed container and desiccate to prevent hydrolysis.[1]

Transportation: The product is stable for up to three weeks at room temperature during

shipping.[1]

Emergency Procedures
Table 2: First Aid Measures

Exposure Route First Aid Instructions Reference(s)

Eye Contact

Immediately flush eyes
with plenty of water for at
least 15 minutes,
occasionally lifting the
upper and lower eyelids.
Seek medical attention.

[5]

Skin Contact

Remove contaminated

clothing. Wash affected area

thoroughly with soap and

water. If irritation persists, seek

medical attention.

[5]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[5]
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| Ingestion | Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention. |[5] |

3.2 Accidental Release Measures In case of a spill, wear full personal protective equipment.

Avoid breathing dust. Carefully sweep or scoop up the solid material and place it into a

suitable, sealed container for disposal. Clean the spill area thoroughly.[13]

3.3 Firefighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or alcohol-resistant foam.[13]

Special Hazards: During combustion, it may emit irritant fumes.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective clothing.[13]

Experimental Protocols
TAMRA hydrazide is primarily used for the fluorescent labeling of aldehydes and ketones. A

common application is the labeling of glycoproteins after the carbohydrate moieties have been

oxidized to generate aldehydes.[2]

4.1 Protocol for Fluorescent Labeling of Glycoproteins This protocol provides a detailed

methodology for the covalent labeling of glycoproteins using TAMRA hydrazide (6-isomer)
following periodate oxidation.[2][14]

Materials:

Glycoprotein of interest (e.g., antibody)

TAMRA hydrazide (6-isomer)

Sodium meta-periodate (NaIO₄)

Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5

Quenching Solution: Ethylene Glycol
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Anhydrous DMSO or DMF

Size-exclusion chromatography column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

Step 1: Oxidation of Glycoprotein

Prepare a solution of the glycoprotein at approximately 5 mg/mL in 0.1 M sodium acetate

buffer (pH 5.5).[2]

Prepare a fresh 20 mM solution of sodium meta-periodate in the same buffer.[2]

Add the periodate solution to the glycoprotein solution. A final periodate concentration of 1-

10 mM is a good starting point.

Incubate the reaction for 20-30 minutes at room temperature in the dark.[14]

Quench the reaction by adding ethylene glycol to a final concentration of 10-20 mM to

consume excess periodate.[14]

Purify the oxidized glycoprotein from the reaction mixture using a desalting or size-exclusion

chromatography column equilibrated with 0.1 M sodium acetate buffer (pH 5.5).[2]

Step 2: Coupling with TAMRA Hydrazide

Prepare a 50 mM stock solution of TAMRA hydrazide (6-isomer) in anhydrous DMSO or

DMF.[2]

Add the TAMRA hydrazide stock solution to the purified, oxidized glycoprotein. A 10- to 50-

fold molar excess of the dye over the protein is recommended.[14]

Incubate the reaction for 2 hours to overnight at room temperature, protected from light.[2]

[14]

Step 3: Purification and Analysis
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Remove the unreacted TAMRA hydrazide by passing the reaction mixture through a size-

exclusion chromatography column equilibrated with PBS (pH 7.4).[2]

Collect the fractions containing the fluorescently labeled protein. These can be identified by

their color and by monitoring the column eluate at both 280 nm (for protein) and 541 nm (for

TAMRA dye).[14]

Store the purified conjugate at 4°C (short-term) or -20°C (long-term), protected from light.
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Phase 1: Glycan Oxidation

Phase 2: Fluorescent Dye Coupling

Phase 3: Purification & Analysis

Dissolve Glycoprotein
in Acetate Buffer (pH 5.5)

Add Sodium Periodate (NaIO₄)

Incubate in Dark
(Generates Aldehydes)

Quench with Ethylene Glycol

Purify via Desalting Column

Add TAMRA Hydrazide
to Oxidized Glycoprotein

Prepare TAMRA Hydrazide
Stock in DMSO

Incubate in Dark
(Forms Hydrazone Bond)

Purify Labeled Protein via
Size-Exclusion Chromatography

Collect Fluorescent Fractions

Analyze & Store Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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